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Compound of Interest

3-(4-Chlorophenyl)pentanedioic
Compound Name: d
aci

Cat. No.: B195664

An In-depth Technical Guide on the Thermal Properties of 3-(4-Chlorophenyl)pentanedioic
Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of pharmaceutical intermediates is paramount for ensuring
the quality, stability, and safety of the final active pharmaceutical ingredient (API). This guide
provides a detailed overview of the thermal stability and melting point of 3-(4-
Chlorophenyl)pentanedioic acid (CAS No: 35271-74-0), a key intermediate in the synthesis
of various pharmaceutical compounds, including Baclofen[1][2].

Physicochemical Properties

3-(4-Chlorophenyl)pentanedioic acid, also known as 3-(4-chlorophenyl)glutaric acid, is a
white to light yellow solid with the molecular formula C11H11CIO4 and a molecular weight of
242.66 g/mol [1][3][4][5]. Its stability under standard storage conditions makes it a reliable
intermediate in pharmaceutical manufacturing[1].

Data Presentation

The following table summarizes the key quantitative data related to the thermal properties of 3-
(4-Chlorophenyl)pentanedioic acid.
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Property Value Source(s)
Melting Point 164-166°C [11[3114116]
166-168°C (recrystallized from 7
water)
166.5-167.3°C [8]
Boiling Point 394.4 £ 27.0°C (Predicted) [11[3114]
Flash Point 192.3 + 23.7°C [11[3]

No specific data available, but
Decomposition Temperature noted to be thermally stable [1]

under moderate conditions.

Experimental Protocols

Precise determination of thermal properties is critical for process development, safety, and
quality control. The following are detailed methodologies for the key experiments used to
characterize the thermal behavior of chemical compounds like 3-(4-
Chlorophenyl)pentanedioic acid.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid-state of 3-(4-
Chlorophenyl)pentanedioic acid transitions to a liquid.

Apparatus:

e Melting point apparatus with a calibrated thermometer or digital sensor.

o Capillary tubes (sealed at one end).

o Sample of 3-(4-Chlorophenyl)pentanedioic acid, finely powdered and dried.

Procedure:
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e A small amount of the finely powdered 3-(4-Chlorophenyl)pentanedioic acid is packed into
a capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a controlled rate, typically 1-2°C per minute, near the expected
melting point.

e The temperature at which the first drop of liquid appears (onset) and the temperature at
which the entire solid has melted (completion) are recorded. This range is reported as the
melting point.

Differential Scanning Calorimetry (DSC)

Objective: To measure the difference in heat flow between the sample and a reference as a
function of temperature, providing a precise melting point and information on other thermal
events.

Apparatus:

Differential Scanning Calorimeter.

Hermetically sealed aluminum pans.

Inert gas supply (e.g., nitrogen).

Sample of 3-(4-Chlorophenyl)pentanedioic acid.
Procedure:

o Asmall, accurately weighed sample (typically 1-5 mg) of 3-(4-Chlorophenyl)pentanedioic
acid is placed into an aluminum pan, which is then hermetically sealed. An empty sealed
pan is used as a reference.

e The sample and reference pans are placed in the DSC cell.

e The cell is purged with an inert gas.
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o Atemperature program is initiated, typically heating the sample at a constant rate (e.qg.,
10°C/min) over a specified temperature range that includes the expected melting point.

e The heat flow to the sample is monitored and plotted against temperature. The melting point
is determined from the resulting endothermic peak.

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a sample as a function of temperature or time,
providing information on thermal stability and decomposition.

Apparatus:

Thermogravimetric Analyzer.

Sample pan (typically platinum or alumina).

Inert or reactive gas supply.

Sample of 3-(4-Chlorophenyl)pentanedioic acid.

Procedure:

A small, accurately weighed sample of 3-(4-Chlorophenyl)pentanedioic acid is placed in
the TGA sample pan.

e The furnace is sealed, and the desired atmosphere (e.g., nitrogen or air) is established.
o The sample is heated at a constant rate (e.g., 10°C/min) over a wide temperature range.
e The mass of the sample is continuously recorded as a function of temperature.

e The resulting TGA curve plots mass percentage against temperature. The onset of mass loss
indicates the beginning of decomposition.

Visualization

The following diagram illustrates a typical workflow for the comprehensive thermal analysis of a
pharmaceutical intermediate like 3-(4-Chlorophenyl)pentanedioic acid.
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Caption: Workflow for Thermal Analysis of 3-(4-Chlorophenyl)pentanedioic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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